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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of the
fluorescent mitochondrial probe 2-Di-1-ASP in Dimethyl Sulfoxide (DMSO) and water. It
includes detailed experimental protocols for solubility determination and for the application of 2-
Di-1-ASP in mitochondrial staining of live cells.

Core Topic: Solubility of 2-Di-1-ASP

2-Di-1-ASP, also known as DASPI, is a cationic styryl dye widely used as a fluorescent probe
to visualize mitochondria in living cells. Its utility in biological assays is critically dependent on
its solubility in appropriate solvents for the preparation of stock and working solutions.

Data Presentation: Quantitative Solubility of 2-Di-1-ASP

The solubility of 2-Di-1-ASP in DMSO and water is summarized in the table below. It is
important to note that for DMSO, using a fresh, anhydrous grade is recommended as absorbed
moisture can reduce the solubility of the compound.[1]
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. Molar Solubility
Solvent Solubility (mg/mL) (mM) Remarks
m

Sparingly soluble in

the range of 1-10

DMSO 30[1] 81.91[1]
mg/mL has also been
reported.[2]
Styryl dyes, in
general, have very low
Water Insoluble[1]

solubility in aqueous

solutions.

Molecular Weight of 2-Di-1-ASP (iodide salt) is 366.24 g/mol .

While 2-Di-1-ASP is insoluble in pure water, it can be used in aqueous buffers and cell culture
media when first dissolved in a small amount of DMSO as a stock solution. The final
concentration of DMSO in the aqueous working solution should be kept low to minimize
solvent-induced artifacts in biological experiments. A protocol for preparing a = 2.08 mg/mL
solution in a co-solvent system of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline
has been described, indicating its applicability in complex aqueous formulations.[3]

Experimental Protocols
Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)

This protocol describes a standard method for determining the equilibrium solubility of a
compound.

Materials:
e 2-Di-1-ASP powder
e Anhydrous DMSO

o Deionized water
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Vials with screw caps
Orbital shaker or rotator
Centrifuge

Spectrophotometer or HPLC system for concentration analysis

Methodology:

Preparation of Saturated Solutions:

o Add an excess amount of 2-Di-1-ASP powder to separate vials containing a known
volume of DMSO and water, respectively. The excess solid should be visually apparent.

o Seal the vials tightly to prevent solvent evaporation.
Equilibration:

o Place the vials on an orbital shaker or rotator in a temperature-controlled environment
(e.g., 25 °C).

o Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

Phase Separation:
o After equilibration, centrifuge the vials at high speed to pellet the undissolved solid.

Sample Analysis:

[¢]

Carefully collect an aliquot of the supernatant without disturbing the solid pellet.

[e]

Prepare a series of dilutions of the supernatant with the respective solvent.

o

Determine the concentration of 2-Di-1-ASP in the diluted samples using a suitable
analytical method, such as UV-Vis spectrophotometry (measuring absorbance at its Amax)
or a validated HPLC method.
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e Calculation:

o Calculate the solubility as the concentration of the saturated solution, taking into account
the dilution factors.

Protocol for Mitochondrial Staining in Live Cells

This protocol provides a general workflow for using 2-Di-1-ASP to stain mitochondria in live
adherent cells.

Materials:

e 2-Di-1-ASP

e Anhydrous DMSO

e Cell culture medium (serum-free and complete)

e Phosphate-Buffered Saline (PBS)

e Live adherent cells cultured on a suitable imaging vessel (e.g., glass-bottom dish)

» Fluorescence microscope with appropriate filter sets (Excitation/Emission maxima for 2-Di-1-
ASP are approximately 474/605 nm)

Methodology:
o Preparation of Stock Solution:

o Prepare a 1-10 mM stock solution of 2-Di-1-ASP in anhydrous DMSO. For example, to
make a 10 mM stock, dissolve 3.66 mg of 2-Di-1-ASP in 1 mL of DMSO.

o Store the stock solution at -20°C, protected from light.
e Preparation of Staining Solution:

o On the day of the experiment, dilute the stock solution to a final working concentration in
serum-free cell culture medium. The optimal working concentration can vary between cell
types and should be determined empirically, but typically ranges from 1-10 pM.
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e Cell Staining:
o Remove the complete culture medium from the cells.
o Wash the cells once with pre-warmed PBS.

o Add the pre-warmed staining solution to the cells and incubate for 15-30 minutes at 37°C
in a CO2 incubator, protected from light.

e Washing:
o Remove the staining solution.

o Wash the cells two to three times with pre-warmed complete cell culture medium or PBS
to remove excess dye.

e Imaging:
o Add fresh, pre-warmed complete culture medium to the cells.

o Image the stained mitochondria using a fluorescence microscope with appropriate
excitation and emission filters.

Mandatory Visualization

The following diagrams illustrate the experimental workflows described in this guide.
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Workflow for Determining Equilibrium Solubility

Preparation

Add excess 2-Di-1-ASP to solvent (DMSO or Water)

:

Seal vials

Equili$ration

Agitate for 24-48 hours at constant temperature

Phase Séparation

Centrifuge to pellet undissolved solid

An'%/sis

Collect supernatant

:

Prepare dilutions

:

Measure concentration (Spectrophotometry/HPLC)

:

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for Determining Equilibrium Solubility of 2-Di-1-ASP.

Caption: Experimental Workflow for Staining Live Cell Mitochondria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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